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Compound of Interest

Compound Name: Monoethyl tartrate

Cat. No.: B1433728 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety and operational protocols is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of monoethyl tartrate, ensuring the safety of

laboratory personnel and environmental compliance. By offering clarity and detailed guidance,

we aim to be your trusted partner in laboratory safety and chemical handling.

Immediate Safety and Handling Protocols
When handling monoethyl tartrate, it is crucial to adhere to standard laboratory safety

practices. While not classified as a hazardous substance under OSHA's Hazard

Communication Standard (29 CFR 1910.1200), good industrial hygiene and safety practices

should always be followed.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear suitable protective gloves to prevent skin contact.

Body Protection: Use a lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically required.[1]

Handling and Storage:
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Avoid formation of dust.[1]

Ensure adequate ventilation.

Store in a dry, cool, and well-ventilated place in a tightly closed container.[2]

Keep away from incompatible materials such as strong acids, bases, and reducing agents.[2]

Key Chemical and Physical Properties
Understanding the properties of monoethyl tartrate is fundamental to its safe handling and

disposal. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C₆H₁₀O₆

Molecular Weight 178.14 g/mol

Appearance
White to off-white solid (based on analogous

compounds)[1]

Melting Point
48 - 50 °C / 118.4 - 122 °F (for analogous

dimethyl L-tartrate)[1]

Boiling Point
157 - 159 °C / 314.6 - 318.2 °F @ 15 hPa (for

analogous dimethyl L-tartrate)[1]

Flash Point
> 112 °C / > 233.6 °F (for analogous dimethyl L-

tartrate)[1]

Solubility
Soluble in water (inferred from analogous

compounds)[1][2]

Step-by-Step Disposal Procedures
Proper disposal of monoethyl tartrate is critical to prevent environmental contamination. Do

not empty into drains or release into the environment.[1][3] Chemical waste must be disposed

of in accordance with local, regional, and national regulations.[1]
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Solid Monoethyl Tartrate Waste
Step 1: Collection: Carefully sweep up solid monoethyl tartrate, avoiding dust formation.[1]

Step 2: Containerization: Place the collected solid into a clearly labeled, sealed, and suitable

container for chemical waste.

Step 3: Labeling: Label the container as "Hazardous Waste" or as required by your

institution's waste management program, and include the chemical name "Monoethyl
Tartrate".

Step 4: Storage: Store the waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Step 5: Disposal: Arrange for pickup by your institution's environmental health and safety

(EHS) department or a licensed chemical waste disposal company.

Aqueous Solutions Containing Monoethyl Tartrate
Aqueous solutions containing monoethyl tartrate should not be disposed of down the drain.[4]

Step 1: Collection: Pour the aqueous waste into a designated, leak-proof container suitable

for liquid chemical waste.

Step 2: Neutralization (if applicable): If the solution is acidic or basic due to other

components, it may need to be neutralized. This should only be done by trained personnel.

For corrosive wastes with no other hazardous characteristics, the pH should be adjusted to

between 5.5 and 9.5 before disposal.[4]

Step 3: Containerization and Labeling: Securely cap the container and label it clearly with its

contents, including "Aqueous Waste with Monoethyl Tartrate" and any other constituents.

Step 4: Disposal: Transfer the container to your designated waste collection area for disposal

through your institution's EHS program.

Empty Containers
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Step 1: Rinsing: Thoroughly rinse the empty container with a suitable solvent (e.g., water).

The first rinseate must be collected and disposed of as hazardous chemical waste.[5]

Step 2: Air Dry: Allow the rinsed container to air dry completely.

Step 3: Disposal: Once clean and dry, the container can typically be disposed of in the

regular trash or recycled, depending on institutional policies. If the container held highly toxic

chemicals, the first three rinses must be collected as hazardous waste.[5]

Spill Response
Step 1: Evacuate and Secure: If a significant spill occurs, evacuate the immediate area and

restrict access.

Step 2: Personal Protection: Wear the appropriate PPE, including gloves, goggles, and a lab

coat.

Step 3: Containment and Cleanup: For solid spills, sweep up the material and place it in a

suitable container for disposal.[1] For liquid spills, use an inert absorbent material (e.g.,

sand, silica gel) to soak up the spill, then collect the material into a sealed container.[3]

Step 4: Decontamination: Clean the spill area thoroughly.

Step 5: Waste Disposal: Label the container with the spilled material and dispose of it as

hazardous waste.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

monoethyl tartrate waste.
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Caption: Decision workflow for the disposal of monoethyl tartrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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